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Compound of Interest

Compound Name: BGG463

Cat. No.: B609687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BGG463 is a potent, ATP-competitive inhibitor of Abl kinases, including the wild-type BCR-Abl,

the c-Abl-T334I mutant, and the clinically significant T315I mutant of BCR-Abl, which confers

resistance to many first and second-generation tyrosine kinase inhibitors used in the treatment

of Chronic Myeloid Leukemia (CML).[1][2] The ability of BGG463 to inhibit the T315I mutant

makes it a valuable tool for research into overcoming drug resistance in CML and related

malignancies. Proper preparation and storage of BGG463 stock solutions are critical for

ensuring experimental reproducibility and accuracy. This document provides a detailed protocol

for the preparation of a BGG463 stock solution in dimethyl sulfoxide (DMSO), along with

relevant technical data and safety information.

Physicochemical and Biological Properties of
BGG463
A summary of the key properties of BGG463 is provided in the table below for easy reference.
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Property Value Reference

Synonyms K 0859, NVP-BGG463 [1]

Molecular Formula C₃₀H₂₉F₃N₆O₃ [1]

Molecular Weight 578.58 g/mol [1]

CAS Number 890129-26-7 [1]

Appearance Solid [2]

Solubility Soluble in DMSO [2]

Purity ≥95% (HPLC) [2]

Mechanism of Action

Inhibits c-ABL-T334I, BCR-

ABL, and BCR-ABL-T315I

variants

[1][2]

IC₅₀ Values

c-ABL-T334I: 0.25 µMBCR-

ABL: 0.09 µMBCR-ABL-T315I:

0.590 µM

[1][2]

Experimental Protocols
Materials

BGG463 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, nuclease-free pipette tips
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Protocol for Preparing a 10 mM BGG463 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of BGG463 in DMSO. This

concentration is a common starting point for in vitro studies and allows for convenient dilution

to a wide range of working concentrations.

Preparation:

Bring the BGG463 powder and DMSO to room temperature before use.

Perform all steps in a clean, dry environment, preferably within a chemical fume hood, to

minimize contamination and exposure.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Weighing BGG463:

Tare a sterile, amber or opaque microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of BGG463 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 5.79 mg of BGG463 (Molecular Weight = 578.58

g/mol ).

Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) * (578.58 g/mol ) * (1000 mg/g) = 5.79

mg

Dissolving in DMSO:

Add the appropriate volume of DMSO to the microcentrifuge tube containing the weighed

BGG463. For the example above, add 1 mL of DMSO.

Tightly cap the tube and vortex thoroughly until the BGG463 powder is completely

dissolved. Gentle warming in a 37°C water bath may be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage:

Once fully dissolved, aliquot the BGG463 stock solution into smaller, single-use volumes

in sterile, amber or opaque microcentrifuge tubes. This will prevent repeated freeze-thaw

cycles which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -20°C or -80°C. A stock solution of BGG463 in

DMSO, when stored properly, should be stable for at least 6 months at -80°C and for 1

month at -20°C.[1] The solid compound is stable for at least 2 years when stored at -20°C.

[2]

Preparation of Working Solutions
To prepare a working solution for your experiment, thaw a single aliquot of the 10 mM BGG463
stock solution at room temperature. Dilute the stock solution to the desired final concentration

using your cell culture medium or assay buffer. It is crucial to ensure that the final concentration

of DMSO in the working solution is low enough to not affect the cells or the assay. Typically, the

final DMSO concentration should be kept below 0.5%.[1]

Signaling Pathway and Experimental Workflow
BGG463 targets the constitutively active BCR-Abl tyrosine kinase, a hallmark of Chronic

Myeloid Leukemia. The fusion protein activates multiple downstream signaling pathways that

promote cell proliferation and inhibit apoptosis. BGG463's inhibition of BCR-Abl, including the

T315I mutant, blocks these oncogenic signals.
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BGG463 Mechanism of Action
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Caption: BGG463 inhibits the BCR-Abl kinase, blocking downstream signaling pathways.

The following diagram illustrates a typical workflow for preparing and using the BGG463 stock

solution in a cell-based assay.
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Experimental Workflow for BGG463
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Dissolve in DMSO

Create 10 mM Stock

Aliquot & Store at -80°C

Thaw Aliquot

Dilute to Working Concentration

Treat Cells

Assay Readout

Click to download full resolution via product page

Caption: Workflow for preparing and using BGG463 stock solution.
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Safety and Handling
BGG463: The toxicological properties of BGG463 have not been thoroughly investigated. It

should be handled with care as a potentially hazardous substance. Avoid inhalation,

ingestion, and contact with skin and eyes.

DMSO: DMSO is a powerful solvent that can readily penetrate the skin, potentially carrying

dissolved substances with it. It is important to wear appropriate chemical-resistant gloves

(butyl rubber, neoprene, or thick latex gloves are recommended over nitrile gloves for

prolonged contact). DMSO is also combustible and should be kept away from open flames

and high heat.

Conclusion
This application note provides a comprehensive guide for the preparation of a BGG463 stock

solution in DMSO for use in research and drug development. Adherence to this protocol will

help ensure the consistency and reliability of experimental results. Always follow standard

laboratory safety procedures when handling BGG463 and DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BGG463 | CAS 890129-26-7 | TargetMol | Biomol.com [biomol.com]

2. BGG463 | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Preparing a BGG463 Stock Solution in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609687#preparing-bgg463-stock-solution-in-dmso]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b609687?utm_src=pdf-body
https://www.benchchem.com/product/b609687?utm_src=pdf-body
https://www.benchchem.com/product/b609687?utm_src=pdf-body
https://www.benchchem.com/product/b609687?utm_src=pdf-body
https://www.benchchem.com/product/b609687?utm_src=pdf-custom-synthesis
https://www.biomol.com/products/chemicals/biochemicals/bgg463-tgm-t4618-1mg
https://cymitquimica.com/products/TM-T4618/890129-26-7/bgg463/
https://www.benchchem.com/product/b609687#preparing-bgg463-stock-solution-in-dmso
https://www.benchchem.com/product/b609687#preparing-bgg463-stock-solution-in-dmso
https://www.benchchem.com/product/b609687#preparing-bgg463-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

